Cas no 2166524-46-3 (1-phenylbicyclo2.1.1hexane-2-carboxylic acid)
2166524-46-3 structure
Product Name:1-phenylbicyclo2.1.1hexane-2-carboxylic acid
CAS No:2166524-46-3
MF:C13H14O2
MW:202.249063968658
CID:5602449
PubChem ID:165532483
Update Time:2023-11-25
1-phenylbicyclo2.1.1hexane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2166524-46-3
- 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid
- EN300-1572787
- 1-phenylbicyclo2.1.1hexane-2-carboxylic acid
-
- Inchi: 1S/C13H14O2/c14-12(15)11-6-9-7-13(11,8-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)
- InChI Key: QDNMWAXNJXNCPE-UHFFFAOYSA-N
- SMILES: OC(C1CC2CC1(C1C=CC=CC=1)C2)=O
Computed Properties
- Exact Mass: 202.099379685g/mol
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
1-phenylbicyclo2.1.1hexane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572787-1g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 1g |
$2496.0 | 2023-08-31 | |
| Enamine | EN300-1572787-5g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 5g |
$7238.0 | 2023-08-31 | |
| Enamine | EN300-1572787-10g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 10g |
$10732.0 | 2023-08-31 | |
| Enamine | EN300-1572787-0.05g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 0.05g |
$663.0 | 2023-08-31 | |
| Enamine | EN300-1572787-0.1g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 0.1g |
$867.0 | 2023-08-31 | |
| Enamine | EN300-1572787-0.25g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 0.25g |
$1236.0 | 2023-08-31 | |
| Enamine | EN300-1572787-0.5g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 0.5g |
$1947.0 | 2023-08-31 | |
| Enamine | EN300-1572787-1.0g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 1g |
$2496.0 | 2023-06-05 | |
| Enamine | EN300-1572787-2.5g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 2.5g |
$4892.0 | 2023-08-31 | |
| Enamine | EN300-1572787-5.0g |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
2166524-46-3 | 95% | 5g |
$7238.0 | 2023-06-05 |
1-phenylbicyclo2.1.1hexane-2-carboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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